Cas no 2305318-47-0 (N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide)

• Product Name: N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide
• CAS No: 2305318-47-0
• MF: C₁₂H₁₂F₃NOS
• MW: 275.289992332459
• CID: 5412457
• PubChem ID: 137924421
• Update Time: 2025-10-19

N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{5-methyl-2-[(2,2,2-trifluoroethyl)sulfanyl]phenyl}prop-2-enamide
• 2305318-47-0
• N-[5-Methyl-2-(2,2,2-trifluoroethylsulfanyl)phenyl]prop-2-enamide
• EN300-26578118
• Z1938259478
• N-[5-Methyl-2-[(2,2,2-trifluoroethyl)thio]phenyl]-2-propenamide
• N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide

• Inchi： 1S/C12H12F3NOS/c1-3-11(17)16-9-6-8(2)4-5-10(9)18-7-12(13,14)15/h3-6H,1,7H2,2H3,(H,16,17)
• InChI Key： UUPGWIJFBAGGPQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1SCC(F)(F)F)(=O)C=C

Computed Properties

• Exact Mass: 275.05916967g/mol
• Monoisotopic Mass: 275.05916967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Additional information on N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide

Professional Introduction to N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide (CAS No. 2305318-47-0)

N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide, a compound with the CAS number 2305318-47-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The unique structural features of this molecule, particularly its 5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl moiety, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide have been the subject of extensive research in recent years. The introduction of the trifluoroethyl group into the molecular structure imparts unique electronic and steric properties, which are critical for modulating the biological activity of the compound. This modification has been shown to enhance the compound's binding affinity to various biological targets, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. The 5-methyl substituent plays a crucial role in stabilizing the molecular structure and influencing its interactions with biological receptors. This has led to investigations into its potential applications in treating a range of diseases, including inflammatory disorders and neurological conditions. The trifluoroethyl sulfanyl group further contributes to the compound's pharmacological profile by enhancing its metabolic stability and bioavailability.

In the realm of medicinal chemistry, the development of novel scaffolds that exhibit high selectivity and efficacy is paramount. N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide exemplifies such an effort. Its unique structural features have been leveraged to design derivatives with enhanced pharmacological properties. For instance, modifications to the amide bond have been explored to optimize solubility and improve pharmacokinetic profiles.

The use of computational methods has been instrumental in understanding the molecular interactions of N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide. Molecular docking studies have revealed its potential binding modes with various enzymes and receptors relevant to human health. These insights have guided the design of more potent analogs with improved therapeutic efficacy. Additionally, quantum mechanical calculations have provided valuable information about the electronic structure of the molecule, which is essential for predicting its reactivity and stability.

The pharmacological evaluation of N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide has demonstrated its potential as a lead compound for drug development. In vitro assays have shown promising results in terms of inhibitory activity against key targets associated with various diseases. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications. Preclinical studies are underway to evaluate its safety and efficacy in animal models, which could pave the way for clinical trials in humans.

The synthesis strategies employed for N-{5-methyl-2-(2,2,2-trifluoroethyl)sulfanylphenyl}prop-2-enamide highlight the advances in synthetic organic chemistry that enable the construction of complex molecules with high precision. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in forming carbon-carbon bonds essential for the compound's structure. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at multiple sites within the molecule.

The environmental impact of synthesizing such complex molecules is also an important consideration. Efforts have been made to develop green chemistry approaches that minimize waste and reduce energy consumption during synthesis. Solvent recovery systems and catalytic processes that enhance efficiency are being integrated into synthetic protocols to promote sustainability in pharmaceutical manufacturing.

The future prospects for N-{5-methyl-2-(trifluoroethyl)sulfanylphenyl}prop-enamide are exciting and multifaceted. Continued research is expected to uncover new applications and therapeutic benefits derived from this compound and its derivatives. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible medical advancements.

In conclusion, N-{5-methyl-trifluorooctylsulfanylphenyl}prop-enamide (CAS No.2305318-47-0) stands as a testament to the ingenuity and dedication within pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutics. As research progresses, this compound is poised to play a significant role in addressing some of humanity's most pressing health challenges.